1-(Bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene
Overview
Description
“1-(Bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene” is a chemical compound with the molecular formula C8H6BrF3O and a molecular weight of 255.03 .
Molecular Structure Analysis
The molecular structure of “1-(Bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene” consists of a benzene ring with a bromomethyl group and a 2,2,2-trifluoroethoxy group attached to it .Scientific Research Applications
X-Ray Structure Analysis
1-(Bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene and similar compounds have been studied for their X-ray structures. The analysis of bromo- and bromomethyl-substituted benzenes, including 1,2,3-tri(bromomethyl)benzene and others, has revealed interactions like C–H···Br and C–Br···π in their structures. These studies are crucial for understanding the molecular geometry and intermolecular interactions of these compounds (Jones et al., 2012).
Organometallic Synthesis
Bromomethyl-substituted benzenes serve as starting materials in organometallic synthesis. For instance, 1-Bromo-3,5-bis(trifluoromethyl)benzene, a compound similar to 1-(Bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene, has been used in synthesizing various organometallic intermediates (Porwisiak & Schlosser, 1996).
Coordination Chemistry of Fluorocarbons
The compound plays a significant role in the coordination chemistry of fluorocarbons. It has been utilized in creating fluorocryptands and their metal ion complexes, showcasing its utility in developing complex molecular structures (Plenio et al., 1997).
Electrochemical Studies
These compounds are also studied in electrochemical reactions. For example, the electro-synthetic reaction of 1,4-hydroquinone with 1,2-bis(bromomethyl)benzene demonstrated the feasibility of utilizing these compounds in green electro-synthesis, providing insights into sustainable chemical processes (Habibi et al., 2014).
High-Temperature Proton Exchange Membrane Fuel Cells
In the field of energy, these compounds have been used to fabricate crosslinked polybenzimidazole membranes for high-temperature proton exchange membrane fuel cells. Their unique structure aids in creating membranes with enhanced durability and efficiency (Yang et al., 2018).
Safety and Hazards
properties
IUPAC Name |
1-(bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF3O/c10-5-7-2-1-3-8(4-7)14-6-9(11,12)13/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCRZHMNFZDUFGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC(F)(F)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1094438-85-3 |
Source
|
| Record name | 1-(bromomethyl)-3-(2,2,2-trifluoroethoxy)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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